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Compound of Interest

Compound Name: 4-(Bromomethyl)heptane

Cat. No.: B182186

An In-depth Technical Guide to the Physical Properties of 4-(Bromomethyl)heptane

This technical guide provides a detailed overview of the key physical properties of 4-
(Bromomethyl)heptane, focusing on its boiling point and density. The information is tailored
for researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document outlines predicted data, presents detailed experimental protocols for
empirical determination, and includes a workflow visualization to guide laboratory procedures.

Core Physical Properties

4-(Bromomethyl)heptane is a halogenated alkane with the molecular formula CsH17Br.[1][2][3]
Its physical characteristics are crucial for handling, reaction setup, and purification processes.
The available data for its primary physical properties are computationally predicted and
summarized below.

Data Presentation: Physical Properties of 4-(Bromomethyl)heptane

Physical Property Predicted Value
Boiling Point 190.8 + 8.0 °C[1][2]
Density 1.108 + 0.06 g/cm3[1][2]
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Note: The values presented are predicted by computational models and have not been
empirically determined in the cited literature. Experimental verification is recommended for
applications requiring high precision.

Experimental Protocols for Verification

To supplement the predicted data, the following sections detail standard laboratory procedures
for the experimental determination of the boiling point and density of liquid compounds like 4-
(Bromomethyl)heptane.

Determination of Boiling Point via the Thiele Tube
Method

This method is a common and efficient microscale technique for determining the boiling point of
a liquid sample.[4]

Materials:

4-(Bromomethyl)heptane sample (~0.5 mL)

e Thiele tube

» High-boiling mineral oil

e Thermometer (calibrated)

o Capillary tube (sealed at one end)

e Small test tube (Durham tube)

¢ Rubber band or wire for attachment

Bunsen burner or heating mantle

Procedure:

o Apparatus Setup: Fill the Thiele tube with mineral oil to a level just above the top of the side-
arm.
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o Sample Preparation: Attach a small test tube to the thermometer using a rubber band. The
bottom of the test tube should be aligned with the thermometer bulb.

o Sample Loading: Add approximately 0.5 mL of 4-(Bromomethyl)heptane into the small test
tube.

o Capillary Insertion: Place a capillary tube (sealed end up) into the sample within the test
tube.[4]

e Assembly: Secure the thermometer assembly into the Thiele tube using a clamp, ensuring
the sample and thermometer bulb are immersed in the oil.

e Heating: Gently heat the side arm of the Thiele tube. The design of the tube facilitates the
circulation of the oil, ensuring uniform heating.

» Observation: As the temperature rises, air trapped in the capillary tube will slowly bubble out.
Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from
the open end of the capillary tube.

» Boiling Point Determination: Remove the heat source when a steady stream of bubbles is
observed. The liquid will begin to cool. The boiling point is the temperature at which the
stream of bubbles stops and the liquid just begins to enter the capillary tube.

o Pressure Correction: Record the atmospheric pressure. If the pressure is not at standard sea
level (760 mmHg), a correction may be necessary.

Determination of Density via Pychometer

The density of a liquid can be accurately determined using a pycnometer, which is a glass flask
with a precise, known volume.

Materials:
e 4-(Bromomethyl)heptane sample
e Pycnometer (e.g., 10 mL or 25 mL)

e Analytical balance (accurate to £0.0001 g)
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 Distilled water (for calibration)

o Acetone (for cleaning and drying)
o Constant temperature bath
Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer with distilled water and then acetone.
Dry it completely.

Mass of Empty Pycnometer: Measure and record the mass of the clean, dry, and empty
pycnhometer (m_pyc).

Calibration with Water: Fill the pycnometer with distilled water and place it in a constant
temperature bath (e.g., 20°C or 25°C) until it reaches thermal equilibrium. Ensure the volume
is precisely at the calibration mark. Dry the outside of the pycnometer and measure its mass
(m_pyc+water).

Mass of Water: Calculate the mass of the water (m_water = m_pyc+water - m_pyc).

Volume of Pycnometer: Using the known density of water at the specific temperature
(p_water), calculate the precise volume of the pycnometer (V_pyc = m_water / p_water).

Mass of Sample: Empty and dry the pycnometer. Fill it with 4-(Bromomethyl)heptane to the
calibration mark, allow it to equilibrate to the same temperature in the bath, and measure its
mass (m_pyc+sample).

Mass of Sample: Calculate the mass of the 4-(Bromomethyl)heptane sample (m_sample =
m_pyc+sample - m_pyc).

Density Calculation: Calculate the density of the sample (p_sample = m_sample / V_pyc).

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedures for
characterizing the physical properties of 4-(Bromomethyl)heptane.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b182186?utm_src=pdf-body
https://www.benchchem.com/product/b182186?utm_src=pdf-body
https://www.benchchem.com/product/b182186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Starting Material

4-(Bromomethyl)heptane Sample

Boiling Point Determinati Density Determination

Prepare Thiele Tube Apparatus Calibrate Pycnometer with Water

Heat Sample & Observe Bubbling Measure Mass of Sample in Pycnometer

Record Temperature at Equilibration

Calculate Density

Experimental Boiling Point Experimental Density

v v

Verified Physical Propertiesj

Click to download full resolution via product page

Caption: Workflow for the experimental determination of boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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